(1R,2S)-2-Fluorocyclopropane-1-carboxylic acid
Overview
Description
The compound “(1R,2S)-2-Fluorocyclopropane-1-carboxylic acid” is an organic compound. The “1R,2S” notation indicates the stereochemistry of the molecule, which refers to the spatial arrangement of the atoms. The “2-Fluorocyclopropane-1-carboxylic acid” part describes the functional groups and structure of the molecule .
Synthesis Analysis
The synthesis of a compound like this would likely involve the introduction of a fluorine atom into a cyclopropane ring, followed by the addition of a carboxylic acid group. The exact methods would depend on the starting materials and the specific synthetic route chosen .Molecular Structure Analysis
The molecular structure of a compound can be determined using various spectroscopic techniques, such as nuclear magnetic resonance (NMR) and X-ray crystallography . The absolute configuration (R or S) can be determined using these techniques in combination with the Cahn-Ingold-Prelog rules .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the reaction conditions and the other reactants present. As a carboxylic acid, it could participate in reactions such as esterification or amide formation .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include its melting point, boiling point, solubility, and reactivity. These can be determined experimentally or predicted based on the compound’s structure .Scientific Research Applications
Conformational Properties and Intramolecular Hydrogen Bonding
The structural and conformational properties of 1-fluorocyclopropanecarboxylic acid, a closely related compound to (1R,2S)-2-Fluorocyclopropane-1-carboxylic acid, have been studied using microwave spectroscopy and quantum chemical calculations. This research identified four stable conformers, with conformer II stabilized by an intramolecular hydrogen bond. These findings highlight the compound's potential in furthering our understanding of molecular interactions and structural dynamics in fluorinated compounds (Møllendal, Leonov, & de Meijere, 2005).
Synthetic Approaches in Pharmaceutical Industry
The synthesis of fluorinated analogs of cyclopropane carboxylic acids, including methods for creating 2-fluoro-1-aminocyclopropane-1-carboxylic acid, demonstrates the relevance of these compounds in drug development. These synthetic approaches contribute to the pharmaceutical industry's ability to design drugs with improved properties, showcasing the significance of compounds like (1R,2S)-2-Fluorocyclopropane-1-carboxylic acid in medicinal chemistry (Sloan & Kirk, 1997).
Ethylene Precursor Role in Plant Growth
Research on 1-aminocyclopropane-1-carboxylic acid, a precursor of ethylene in plants, suggests that analogs like (1R,2S)-2-Fluorocyclopropane-1-carboxylic acid could have implications in studying plant growth and ethylene production mechanisms. Understanding the role of these compounds in ethylene biosynthesis could lead to agricultural applications, such as ripening control and stress response modulation in crops (Hoffman, Yang, & McKeon, 1982).
Safety And Hazards
Future Directions
properties
IUPAC Name |
(1R,2S)-2-fluorocyclopropane-1-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5FO2/c5-3-1-2(3)4(6)7/h2-3H,1H2,(H,6,7)/t2-,3-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HZQKMZGKYVDMCT-HRFVKAFMSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C1F)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@@H]([C@H]1F)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5FO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40674244 |
Source
|
| Record name | (1R,2S)-2-Fluorocyclopropane-1-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40674244 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
104.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(1R,2S)-2-Fluorocyclopropane-1-carboxylic acid | |
CAS RN |
167073-08-7, 130340-04-4 |
Source
|
| Record name | Cyclopropanecarboxylic acid, 2-fluoro-, (1R-trans)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=167073-08-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (1R,2S)-2-Fluorocyclopropane-1-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40674244 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | rac-(1R,2S)-2-fluorocyclopropane-1-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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